Cas no 2171155-94-3 ((2S)-3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171155-94-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6023515
• PubChem ID: 165512926
• Update Time: 2025-07-15

(2S)-3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• (2S)-3-cyclopropyl-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1549358
• 2171155-94-3

• Inchi： 1S/C25H28N2O5/c1-15(12-23(28)27-22(24(29)30)13-16-10-11-16)26-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,22+/m1/s1
• InChI Key： URJJBZVCFZRGNW-QRQCRPRQSA-N
• SMILES： OC([C@H](CC1CC1)NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Research Brief on (2S)-3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171155-94-3)

The compound (2S)-3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171155-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid moiety, is being explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of interest is the compound's utility in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative facilitates the stepwise assembly of peptides, offering advantages such as high yield and minimal side reactions. Researchers have reported its successful incorporation into peptide chains, demonstrating its compatibility with standard SPPS protocols. Additionally, the cyclopropyl group enhances the conformational rigidity of the resulting peptides, which can be critical for achieving desired biological activities.

In drug discovery, (2S)-3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid has been investigated as a precursor for the synthesis of protease inhibitors. Recent in vitro studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific proteases involved in pathological processes, such as viral replication and cancer progression. These findings highlight its potential as a scaffold for designing next-generation therapeutics.

Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled precise characterization of this compound and its derivatives. Recent publications have detailed optimized purification protocols, ensuring high purity and reproducibility for research and industrial applications. The compound's stability under various conditions has also been a subject of investigation, with promising results supporting its use in long-term studies.

Looking ahead, ongoing research aims to explore the broader pharmacological applications of (2S)-3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives with enhanced efficacy and selectivity. As the understanding of its mechanistic roles deepens, this compound is poised to make significant contributions to the field of chemical biology and drug development.